Cas no 2171824-76-1 (5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid
• CAS No: 2171824-76-1
• MF: C₈H₈F₂O₄S
• MW: 238.208528518677
• CID: 5810315
• PubChem ID: 165836310
• Update Time: 2025-05-27

5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid
• EN300-1277534
• 5-[(2,2-difluoroethanesulfinyl)methyl]furan-2-carboxylic acid
• 2171824-76-1

• Inchi： 1S/C8H8F2O4S/c9-7(10)4-15(13)3-5-1-2-6(14-5)8(11)12/h1-2,7H,3-4H2,(H,11,12)
• InChI Key： FVIPDEONBPTZDK-UHFFFAOYSA-N
• SMILES： S(CC(F)F)(CC1=CC=C(C(=O)O)O1)=O

Computed Properties

• Exact Mass: 238.01113623g/mol
• Monoisotopic Mass: 238.01113623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid

Exploring the Potential of 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid (CAS No. 2171824-76-1) in Modern Chemistry

In the ever-evolving field of organic chemistry, 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid (CAS No. 2171824-76-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfinyl-containing furan derivative combines the reactivity of a furan ring with the electron-withdrawing properties of a difluoroethanesulfinyl group, making it a versatile intermediate in pharmaceutical and material science research.

The growing demand for fluorinated organic compounds in drug discovery has put 2171824-76-1 in the spotlight. Researchers are particularly interested in how the difluoroethyl sulfoxide moiety influences the compound's physicochemical properties, such as its polarity, metabolic stability, and membrane permeability. These characteristics are crucial for developing bioactive molecules with improved pharmacokinetic profiles.

Recent studies have explored the use of 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid as a building block for heterocyclic compounds. The furan-carboxylic acid core provides an excellent platform for further derivatization, while the sulfinyl group offers opportunities for asymmetric synthesis. This dual functionality makes the compound valuable for creating chiral intermediates used in the production of optically active pharmaceuticals.

From an environmental perspective, the development of green chemistry protocols for synthesizing 2171824-76-1 has become a hot topic. Researchers are investigating catalytic methods that minimize waste and reduce the use of hazardous reagents while maintaining high yields of this valuable organofluorine compound. Such advancements align with the pharmaceutical industry's growing commitment to sustainable manufacturing practices.

The compound's potential in material science applications is another area attracting attention. The combination of the furan ring and fluorinated sulfoxide group may contribute to novel properties in polymer chemistry, such as enhanced thermal stability or unique electronic characteristics. These features could be valuable for developing advanced functional materials for electronics or coatings.

Analytical chemists have developed specialized methods for characterizing 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid, including advanced NMR techniques and mass spectrometry approaches. These methods are crucial for quality control in synthesis and for studying the compound's behavior in various chemical environments. The availability of reliable analytical data has facilitated its adoption in medicinal chemistry programs worldwide.

As research into fluorinated sulfoxides continues to expand, 2171824-76-1 serves as an important model compound for understanding structure-activity relationships. Its well-defined chemical properties make it ideal for structure-based drug design studies, particularly in exploring how fluorine substitution patterns affect molecular interactions with biological targets.

The pharmaceutical industry's interest in metabolically stable compounds has further increased demand for 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid. The difluoroethyl sulfoxide group is known to resist oxidative metabolism, potentially leading to drugs with longer half-lives and improved dosing regimens. This characteristic is particularly valuable in developing chronic disease treatments where sustained drug exposure is desired.

Looking ahead, the scientific community anticipates new discoveries regarding the applications of 2171824-76-1 in catalysis and chemical biology. Its unique combination of structural elements may enable novel reactivity patterns or serve as a scaffold for enzyme inhibitors. As synthetic methodologies continue to advance, we can expect to see broader utilization of this compound across multiple disciplines of chemical research.

For researchers working with 5-(2,2-difluoroethanesulfinyl)methylfuran-2-carboxylic acid, proper handling and storage are essential to maintain its chemical integrity. While not classified as hazardous under standard conditions, best practices recommend protection from moisture and extreme temperatures to preserve the compound's chemical stability and reactivity for synthetic applications.